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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051 Get Quote

An In-depth Technical Guide to the Health and Safety of Diisopropyl Maleate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information

currently available for Diisopropyl maleate (CAS No. 10099-70-4). The information is

compiled for professionals in research and development who may handle this substance.

Chemical and Physical Properties
Diisopropyl maleate is the diisopropyl ester of maleic acid.[1] It is a liquid at room temperature

and has limited solubility in water.[1][2]

Table 1: Physicochemical Properties of Diisopropyl Maleate
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Property Value Reference(s)

IUPAC Name
dipropan-2-yl (Z)-but-2-

enedioate
[3]

CAS Number 10099-70-4 [1][3]

Molecular Formula C₁₀H₁₆O₄ [1][3]

Molecular Weight 200.23 g/mol [1][3]

Physical State Liquid [1]

Boiling Point 225.5°C at 760 mmHg [1]

Melting Point -30.15°C [1][2]

Density 1.027 g/cm³ [1]

Flash Point 112.3°C [1]

Water Solubility 9.9 g/L at 20°C [1][2]

Vapor Pressure 6.2 Pa at 25°C [1]

LogP (Octanol-Water) 1.95 [1]

Hazard Identification and Classification
Diisopropyl maleate is classified as a skin sensitizer and an eye irritant.[3][4] The primary

health concern is the potential to cause an allergic skin reaction upon contact.[1]

Table 2: GHS Classification for Diisopropyl Maleate
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Hazard
Class

Hazard
Category

Pictogram
Signal
Word

Hazard
Statement

Reference(s
)

Skin

Sensitization
1

GHS07

(Exclamation

Mark)

Warning

H317: May

cause an

allergic skin

reaction

[1][3]

Serious Eye

Damage/Irrita

tion

2

GHS07

(Exclamation

Mark)

Warning

H319:

Causes

serious eye

irritation

[4]

Skin

Corrosion/Irrit

ation

2

GHS07

(Exclamation

Mark)

Warning

H315:

Causes skin

irritation

[5]

Specific

target organ

toxicity —

Single

exposure

3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause

respiratory

irritation

[5]

Toxicological Profile
Specific toxicological data for Diisopropyl maleate is limited.[1] Much of the understanding of

its potential hazards is derived from data on structurally similar maleic acid esters.[1] Maleic

esters are generally expected to have low acute toxicity, with the notable exception of dimethyl

maleate which shows moderate acute oral toxicity.[6] They are not expected to be

carcinogenic, mutagenic, or have reproductive toxicity potential.[6]

Table 3: Acute Toxicity Data for Related Maleic Acid Esters
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Parameter Value
Related
Compound

Species Reference(s)

Acute Oral LD₅₀ >3200 mg/kg bw Diethyl maleate Rat [1]

Acute Oral LD₅₀ >3730 mg/kg bw Dibutyl maleate Rat [1]

Acute Oral LD₅₀
1340-1909

mg/kg bw
Dimethyl maleate Rat [1]

Acute Dermal

LD₅₀
>2000 mg/kg bw Dibutyl maleate Rat [1]

Skin

Sensitization

Positive (EC3: 2-

5.8%)
Diethyl maleate - [1]

Experimental Protocols
Detailed experimental reports for the toxicological evaluation of Diisopropyl maleate are not

widely available in public literature. However, standardized OECD guidelines are typically

followed for such assessments. Below are representative methodologies for key toxicological

endpoints.

Protocol: Acute Oral Toxicity (Based on OECD Guideline
423)

Objective: To determine the acute oral toxicity of a substance.

Test Principle: A stepwise procedure is used with a limited number of animals per step. The

substance is administered orally to a group of animals at one of the defined dose levels. The

absence or presence of compound-related mortality of the animals dosed at one step will

determine the next step, i.e., no further testing is needed, dosing of a further 3 animals at the

same dose, or dosing of a further 3 animals at the next higher or the next lower dose level.

Methodology:

Test Animals: Typically, rats of a single sex (usually females) are used. Animals are fasted

prior to dosing.
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Dosing: The test substance is administered in a single dose by gavage using a stomach

tube or a suitable intubation cannula.

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, and mucous membranes, and also respiratory, circulatory, autonomic and central

nervous systems, and somatomotor activity and behavior pattern), and body weight

changes for at least 14 days.

Necropsy: All animals (including those that die during the test) are subjected to gross

necropsy at the end of the observation period.

Protocol: Skin Sensitization - Local Lymph Node Assay
(LLNA) (Based on OECD Guideline 429)

Objective: To determine the potential of a substance to induce skin sensitization.

Test Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph

nodes draining the site of application of the test substance. This proliferation is proportional

to the dose and to the allergenic potency of the test substance. A radiolabeled nucleoside

(e.g., ³H-methyl thymidine) is incorporated into the DNA of proliferating cells and is used as a

measure of proliferation.

Methodology:

Test Animals: Typically, CBA/Ca or CBA/J strain mice are used.

Application: The test substance is applied to the dorsum of both ears for three consecutive

days.

Proliferation Measurement: On day 5, a radiolabeled nucleoside is injected intravenously.

After a set period, the animals are euthanized, and the draining auricular lymph nodes are

excised.

Data Analysis: A single-cell suspension of lymph node cells is prepared, and the level of

radioactivity is measured. The stimulation index (SI) is calculated by dividing the mean

proliferation in the test group by the mean proliferation in the vehicle control group. A

substance is classified as a sensitizer if the SI is 3 or greater.
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Health and Safety Workflows
Effective management of Diisopropyl maleate requires structured workflows for risk

assessment and emergency response.
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Risk Assessment Workflow

Hazard Identification
(Skin/Eye Irritant, Sensitizer)

Exposure Assessment
(Route, Duration, Frequency)

Dose-Response Assessment
(Review Toxicity Data)

Risk Characterization
(Is risk acceptable?)

Risk Acceptable?

Proceed with Controls

Yes

Implement Additional Controls
(e.g., Substitution, Engineering)

No
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Emergency Response: Spill Protocol

Spill Occurs

Major or Minor Spill?

Evacuate Area
Alert Others

Call Emergency Services

Major

Ensure Adequate Ventilation
Wear appropriate PPE

Minor

Dispose of waste according to regulations

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect residue into sealed container for disposal

Clean spill area
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First Aid Decision Workflow

Exposure Occurs

Route of Exposure?

Immediately wash skin with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Skin Contact

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Eye Contact

Move person to fresh air.
If not breathing, give artificial respiration.

Inhalation

Do NOT induce vomiting.
Make victim drink water (two glasses at most).

Never give anything by mouth to an unconscious person.

Ingestion

Seek immediate medical attention/advice.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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